Cas no 2229120-02-7 (4-1-(4-methoxy-2-methylphenyl)ethylpiperidine)

• Product Name: 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine
• CAS No: 2229120-02-7
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5781309
• PubChem ID: 165686863
• Update Time: 2025-05-23

4-1-(4-methoxy-2-methylphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2229120-02-7
• EN300-1765604
• 4-[1-(4-methoxy-2-methylphenyl)ethyl]piperidine
• 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine

• Inchi： 1S/C15H23NO/c1-11-10-14(17-3)4-5-15(11)12(2)13-6-8-16-9-7-13/h4-5,10,12-13,16H,6-9H2,1-3H3
• InChI Key： UHJKEHNHXFTNEV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine

Chemical Profile of 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine (CAS No: 2229120-02-7)

4-1-(4-methoxy-2-methylphenyl)ethylpiperidine, identified by the chemical abstracts service number 2229120-02-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperidine core substituted with a 4-methoxy-2-methylphenyl ethyl group, exhibits a structural framework that is both complex and pharmacologically relevant. The presence of the piperidine ring suggests potential interactions with biological targets such as neurotransmitter receptors, while the aromatic moiety with methoxy and methyl substituents introduces further conformational flexibility and electronic properties that may influence its binding affinity and selectivity.

The synthesis and characterization of 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine have been subjects of considerable research, particularly in the context of developing novel therapeutic agents. The compound's structure is reminiscent of molecules that have been explored for their potential in modulating central nervous system (CNS) activity. Piperidine derivatives are well-documented for their ability to interact with various receptor systems, including serotonin, dopamine, and norepinephrine receptors, which are pivotal in the regulation of mood, cognition, and motor control.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Molecular docking studies using 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine have revealed potential binding interactions with enzymes and receptors involved in pain pathways. Specifically, the methoxy group on the aromatic ring may enhance solubility while modulating electronic effects that could improve binding to target proteins. These insights are derived from high-throughput virtual screening (HTVS) approaches, which have become increasingly integral to drug discovery pipelines.

In parallel, experimental validation through x-ray crystallography has provided structural evidence supporting these computational findings. Crystallization studies of 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine or its analogs have yielded detailed insights into its conformational preferences and hydrogen bonding capabilities. Such structural data are critical for understanding how modifications to the aromatic ring—such as altering the position or nature of substituents—can fine-tune binding affinity without compromising overall bioavailability.

The compound's potential therapeutic applications extend beyond CNS modulation. Emerging research suggests that derivatives of piperidine can exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The methoxy-substituted benzene ring in 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine may play a role in modulating these interactions, offering a scaffold for designing molecules with enhanced efficacy in inflammatory conditions.

Furthermore, the development of novel synthetic methodologies has streamlined the production of complex piperidine derivatives like 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-mediated C-C bond formations, have enabled efficient assembly of the required structural motifs. These advances not only reduce production costs but also allow for rapid diversification of the molecular library, facilitating high-throughput screening campaigns aimed at identifying lead compounds for further optimization.

The pharmacological profile of 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine is further illuminated by preclinical studies employing animal models. In vitro assays have demonstrated interactions with human recombinant enzymes and receptors relevant to drug metabolism and signal transduction. For instance, studies indicate that this compound may exhibit inhibitory effects on certain cytochrome P450 enzymes (CYPs), which are responsible for metabolizing a vast array of pharmaceuticals. Such findings are crucial for predicting potential drug-drug interactions and optimizing dosing regimens.

Recent publications highlight the compound's potential as an intermediate in synthesizing more complex bioactive molecules. Researchers have explored its utility in generating libraries of constrained piperidine derivatives by appending various functional groups to the ethyl side chain or modifying the aromatic substituents. These derivatives have been screened for their ability to modulate ion channel activity or enzyme function, underscoring the versatility of this scaffold.

The regulatory landscape surrounding novel chemical entities like 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine is shaped by guidelines from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with Good Manufacturing Practices (GMP) ensures that synthetic routes are reproducible and scalable while maintaining stringent quality control measures to safeguard both researchers and future patients who might benefit from derivatives derived from this core structure.

Ethical considerations also play a pivotal role in modern drug discovery endeavors involving compounds like 2229120-02-7. Responsible research practices emphasize transparency in methodology disclosure, adherence to animal welfare protocols where applicable, and equitable distribution of research outcomes globally. These principles ensure that scientific progress benefits society without compromising ethical standards.

The future direction for research on 4-1-(4-methoxy-2-methylphenyl)ethylpiperidine lies in leveraging interdisciplinary approaches combining medicinal chemistry expertise with cutting-edge technologies such as artificial intelligence-driven drug design platforms. Machine learning models trained on vast datasets can predict optimal modifications to enhance potency while minimizing off-target effects—a critical factor in reducing adverse effects during clinical development.